Cas no 10200-98-3 (1-Propanol,2-(butylamino)-2-methyl-)

1-Propanol,2-(butylamino)-2-methyl- structure
10200-98-3 structure
Product Name:1-Propanol,2-(butylamino)-2-methyl-
CAS No:10200-98-3
MF:C8H19NO
MW:145.242562532425
CID:168909
PubChem ID:235640
Update Time:2025-04-19

1-Propanol,2-(butylamino)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2-(butylamino)-2-methyl-
    • 2-(butylamino)-2-methylpropan-1-ol
    • 2-Butylamino-2-methyl-propan-1-ol
    • AC1L5UU2
    • AC1Q7BO6
    • AR-1C8692
    • CTK4A0552
    • NSC197050
    • NSC37252
    • DTXSID40284448
    • NSC-197050
    • SCHEMBL2114006
    • NSC-37252
    • WQJFPEOKWYSPHB-UHFFFAOYSA-N
    • AKOS002632797
    • 10200-98-3
    • Inchi: 1S/C8H19NO/c1-4-5-6-9-8(2,3)7-10/h9-10H,4-7H2,1-3H3
    • InChI Key: WQJFPEOKWYSPHB-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)NCCCC

Computed Properties

  • Exact Mass: 145.14677
  • Monoisotopic Mass: 145.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.869
  • Boiling Point: 224.8°Cat760mmHg
  • Flash Point: 66.8°C
  • Refractive Index: 1.442
  • PSA: 32.26
  • LogP: 1.53790
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